Spiro[fluorene-9,2'-oxirane]

• CAS No.: 167-03-3
• Molecular Formula: C14H10O
• Molecular Weight: 194.23 g/mol
• IUPAC Name: spiro[fluorene-9,2'-oxirane]
• InChI: InChI=1S/C14H10O/c1-3-7-12-10(5-1)11-6-2-4-8-13(11)14(12)9-15-14/h1-8H,9H2
• InChI Key: FBGGNIZYZZECTR-UHFFFAOYSA-N
• Canonical SMILES: C1C2(O1)C3=CC=CC=C3C4=CC=CC=C24

Description

Spiro[fluorene-9,2’-oxirane] is a spirocyclic compound characterized by a unique structure where a fluorene moiety is fused with an oxirane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

This reaction proceeds under mild conditions and yields the desired spiro compound with a high degree of stereoselectivity .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

Spiro[fluorene-9,2’-oxirane] undergoes various chemical reactions, including:

Oxidation: The oxirane ring can be oxidized to form diols.

Reduction: Reduction reactions can open the oxirane ring, leading to the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, resulting in the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include peracids and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines and thiols are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions include diols, alcohols, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

Spiro[fluorene-9,2’-oxirane] has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds.

Biology: Its unique structure makes it a candidate for studying enzyme inhibition and other biological activities.

Industry: Used in the development of advanced materials, including optoelectronic devices and polymers.

Mechanism of Action

The mechanism of action of spiro[fluorene-9,2’-oxirane] involves its interaction with various molecular targets. The oxirane ring is highly reactive and can form covalent bonds with nucleophilic sites in biological molecules, leading to enzyme inhibition or other biological effects .

Comparison with Similar Compounds

Similar Compounds

Spiro[fluorene-9,9’-xanthene]: Similar in structure but with a xanthene moiety instead of an oxirane ring.

Spiro[indoline-3,2’-oxirane]: Contains an indoline moiety fused with an oxirane ring.

Spiro[cyclopropane-1,9’-fluorene]: Features a cyclopropane ring instead of an oxirane